Cas no 74233-41-3 (3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one)

3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclohexen-1-one,3,5,5-trimethyl-4-(3-oxobutyl)-
- 3,5,5-Trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one
- InChI=1/C13H20O2/c1-9-7-11(15)8-13(3,4)12(9)6-5-10(2)14/h7,12H,5-6,8H2,1-4H3
- GSTVTHMQXVKNQF-UHFFFAOYSA-N
- 2-Cyclohexen-1-one, 3,5,5-trimethyl-4-(3-oxobutyl)-
- 4-(3-keto-butyl)-3,5,5-trimethyl-cyclohex-2-en-1-on
- 3-Oxo-7,8-dihydro-.alpha.-ionone
- BS-1364
- EINECS 277-784-8
- DTXSID70995712
- 74233-41-3
- 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one #
- EN300-19461967
- NS00060559
- GSTVTHMQXVKNQF-UHFFFAOYSA-
- 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one
-
- MDL: MFCD27968930
- Inchi: InChI=1S/C13H20O2/c1-9-7-11(15)8-13(3,4)12(9)6-5-10(2)14/h7,12H,5-6,8H2,1-4H3
- InChI Key: GSTVTHMQXVKNQF-UHFFFAOYSA-N
- SMILES: CC1=CC(=O)CC(C1CCC(=O)C)(C)C
Computed Properties
- Exact Mass: 208.146329876g/mol
- Monoisotopic Mass: 208.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 34.1Ų
3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-19461967-0.1g |
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one |
74233-41-3 | 0.1g |
$1232.0 | 2023-09-17 | ||
TRC | T796380-10mg |
3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one |
74233-41-3 | 10mg |
$1642.00 | 2023-05-17 | ||
TRC | T796380-1mg |
3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one |
74233-41-3 | 1mg |
$207.00 | 2023-05-17 | ||
Enamine | EN300-19461967-5.0g |
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one |
74233-41-3 | 5g |
$4060.0 | 2023-05-24 | ||
Enamine | EN300-19461967-1g |
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one |
74233-41-3 | 1g |
$1400.0 | 2023-09-17 | ||
Enamine | EN300-19461967-0.5g |
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one |
74233-41-3 | 0.5g |
$1344.0 | 2023-09-17 | ||
Enamine | EN300-19461967-0.05g |
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one |
74233-41-3 | 0.05g |
$1176.0 | 2023-09-17 | ||
Enamine | EN300-19461967-2.5g |
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one |
74233-41-3 | 2.5g |
$2745.0 | 2023-09-17 | ||
Enamine | EN300-19461967-0.25g |
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one |
74233-41-3 | 0.25g |
$1288.0 | 2023-09-17 | ||
Enamine | EN300-19461967-10g |
3,5,5-trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one |
74233-41-3 | 10g |
$6020.0 | 2023-09-17 |
3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one Related Literature
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Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels, 2018,2, 1057-1068
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Bijoy Nharangatt,Raghu Chatanathodi J. Mater. Chem. C, 2019,7, 11493-11499
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Fangrui Zheng,Zuowei Xie Dalton Trans., 2014,43, 4986-4992
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
Additional information on 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one
Comprehensive Overview of 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one (CAS No. 74233-41-3)
3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one (CAS No. 74233-41-3) is a specialized organic compound with a unique molecular structure, combining cyclohexenone and ketone functionalities. This compound has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and fine chemicals. Its structural features, including the 3-oxobutyl side chain and the cyclohexenone core, make it a versatile building block for various applications.
In recent years, the demand for sustainable and bio-based chemicals has surged, aligning with global trends toward green chemistry. Researchers are exploring the potential of 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one as a precursor in the synthesis of natural fragrance compounds and flavor enhancers. Its compatibility with enzymatic catalysis and low environmental impact processes positions it as a promising candidate for eco-friendly industrial applications.
The compound's CAS No. 74233-41-3 is frequently searched in academic and industrial databases, reflecting its relevance in organic synthesis and material science. Users often inquire about its physical properties (e.g., melting point, solubility) and synthetic routes, highlighting the need for detailed technical data. Additionally, its role in cosmetic formulations and aroma chemistry has sparked interest among formulators seeking innovative ingredients.
From a structural-activity relationship perspective, the 3-oxobutyl moiety in 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one contributes to its reactivity, enabling modifications for targeted applications. For instance, it serves as a key intermediate in the production of terpenoid derivatives, which are widely used in perfumery and functional materials. The compound's cyclohexenone ring also offers opportunities for stereoselective transformations, a hot topic in modern synthetic chemistry.
As the industry shifts toward high-value specialty chemicals, 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one stands out due to its multifunctional utility. Its compatibility with catalytic hydrogenation and oxidation reactions makes it a valuable asset in process optimization studies. Furthermore, its potential in biocatalysis aligns with the growing demand for enzyme-mediated synthesis, a trend driven by advancements in biotechnology.
In conclusion, 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one (CAS No. 74233-41-3) exemplifies the intersection of innovation and practical application in organic chemistry. Its diverse uses, from fragrance development to advanced material synthesis, underscore its importance in both academic research and industrial production. Future studies may explore its scalability and environmental footprint, addressing key concerns in the sustainable chemical industry.



